Cas no 826995-55-5 (4-(Trifluoromethyl)benzobthiophene-2-carboxylic Acid)

• Product Name: 4-(Trifluoromethyl)benzobthiophene-2-carboxylic Acid
• CAS No: 826995-55-5
• MF: C₁₀H₅F₃O₂S
• MW: 246.205712080002
• MDL: MFCD09027109
• CID: 686960
• PubChem ID: 21841163
• Update Time: 2025-04-19

4-(Trifluoromethyl)benzobthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)benzo[b]thiophene-2-carboxylic acid
• 4-(Trifluoromethyl)-1-benzothiophene-2-carboxylic acid
• Benzo[b]thiophene-2-carboxylic acid, 4-(trifluoromethyl)-
• A915561
• 4-(Trifluoromethyl)benzothiophene-2-carboxylic Acid
• SY229494
• CS-0223868
• GA-0948
• MFCD09027109
• E84023
• BIB99555
• EN300-11688069
• DTXSID60618706
• Z2044777140
• BVVNCWBGCFGVAU-UHFFFAOYSA-N
• 4-(Trifluoromethyl)benzo[b]thiophene-2-carboxylicacid
• AKOS005072569
• 826995-55-5
• J-513918
• SCHEMBL7031998
• DB-294893
• 4-(Trifluoromethyl)benzobthiophene-2-carboxylic Acid

• MDL： MFCD09027109
• Inchi： 1S/C10H5F3O2S/c11-10(12,13)6-2-1-3-7-5(6)4-8(16-7)9(14)15/h1-4H,(H,14,15)
• InChI Key： BVVNCWBGCFGVAU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CC=C2C(F)(F)F

Computed Properties

• Exact Mass: 245.99623506g/mol
• Monoisotopic Mass: 245.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 188-190
• Boiling Point: 369.6±37.0 °C at 760 mmHg
• Flash Point: 177.3±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Trifluoromethyl)benzobthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes